Cas no 1170258-35-1 (5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid)

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid is a heterocyclic compound featuring both pyrazole and isoxazole moieties, which are of significant interest in medicinal and agrochemical research. The presence of a carboxylic acid functional group enhances its utility as a versatile intermediate for further derivatization, enabling the synthesis of more complex molecules. Its structural framework is particularly valuable in the development of biologically active compounds, including potential enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility make it a practical choice for applications in drug discovery and material science. Its well-defined chemical properties ensure reproducibility in research and industrial settings.
5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid structure
1170258-35-1 structure
Product Name:5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid
CAS No:1170258-35-1
MF:C9H9N3O3
MW:207.186061620712
MDL:MFCD12027289
CID:1074235
PubChem ID:25219677
Update Time:2025-06-08

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-((4-Methyl-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
    • 5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid
    • AG-A-82104
    • ALBB-006925
    • CTK6C3676
    • MolPort-006-067-514
    • SBB048461
    • STK502118
    • CS-0308361
    • DTXSID70649283
    • AKOS000264785
    • EN300-117119
    • 5-[(4-methyl-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
    • 5-[(4-methylpyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
    • 1170258-35-1
    • LS-02499
    • G28473
    • MFCD12027289
    • 5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid
    • MDL： MFCD12027289
    • Inchi： 1S/C9H9N3O3/c1-6-3-10-12(4-6)5-7-2-8(9(13)14)11-15-7/h2-4H,5H2,1H3,(H,13,14)
    • InChI Key： OZACKUJOJQBLKW-UHFFFAOYSA-N
    • SMILES： O1C(=CC(C(=O)O)=N1)CN1C=C(C)C=N1

Computed Properties

  • Exact Mass: 207.06439116g/mol
  • Monoisotopic Mass: 207.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 479.6±45.0 °C at 760 mmHg
  • Flash Point: 243.8±28.7 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Security Information

5-(4-Methyl-1H-pyrazol-1-yl)methylisoxazole-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M324198-50mg
5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid
 1170258-35-1
50mg
 $ 70.00 2022-06-04
TRC
M324198-100mg
5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid
 1170258-35-1
100mg
 $ 95.00 2022-06-04
TRC
M324198-500mg
5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic Acid
 1170258-35-1
500mg
 $ 365.00 2022-06-04
Chemenu
CM487020-1g
5-((4-Methyl-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
 1170258-35-1 95%
1g
 $204 2023-01-08
Chemenu
CM487020-5g
5-((4-Methyl-1H-pyrazol-1-yl)methyl)isoxazole-3-carboxylic acid
 1170258-35-1 95%
5g
 $605 2023-01-08
abcr
AB268215-5 g
5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid; .
 1170258-35-1
5g
 €1074.00 2023-06-22
abcr
AB268215-1 g
5-[(4-Methyl-1H-pyrazol-1-yl)methyl]isoxazole-3-carboxylic acid; .
 1170258-35-1
1g
 €406.00 2023-06-22
Enamine
EN300-117119-0.05g
5-[(4-methyl-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
 1170258-35-1 95%
0.05g
 $72.0 2023-06-08
Enamine
EN300-117119-0.1g
5-[(4-methyl-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
 1170258-35-1 95%
0.1g
 $108.0 2023-06-08
Enamine
EN300-117119-0.25g
5-[(4-methyl-1H-pyrazol-1-yl)methyl]-1,2-oxazole-3-carboxylic acid
 1170258-35-1 95%
0.25g
 $154.0 2023-06-08

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